N-(4-(4-isopropylphenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C23H25N3O3S2/c1-16(2)17-5-7-18(8-6-17)21-15-30-23(24-21)25-22(27)19-9-11-20(12-10-19)31(28,29)26-13-3-4-14-26/h5-12,15-16H,3-4,13-14H2,1-2H3,(H,24,25,27)
• InChI Key: VJNJESDJQRDFJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol

Description

N-(4-(4-isopropylphenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as Compound 1, is a small molecule inhibitor that has gained attention in the scientific community due to its potential applications in cancer therapy.

Scientific Research Applications

Synthetic Methods and Chemical Properties

• Discovery of Selective Inhibitors : Research by Borzilleri et al. (2006) demonstrated the identification of substituted benzamides as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), showcasing the importance of benzamide derivatives in therapeutic development (Borzilleri et al., 2006).
• One-Pot Green Synthesis : A study by Karuna et al. (2021) highlighted a sustainable and economical one-pot synthesis of novel thiazolepyridine conjugated benzamides, pointing to green chemistry approaches in synthesizing biologically significant compounds (Karuna et al., 2021).

Biological Activity and Applications

• Antibacterial Agents : The work of Karuna et al. also explored the antibacterial activity of thiazolepyridine-derived heterocyclic hybrids, indicating potential applications in developing new antibacterial drugs (Karuna et al., 2021).
• Corrosion Inhibitors : Yıldırım and Cetin (2008) investigated long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives, including thiazole compounds, for their corrosion inhibition properties, suggesting industrial applications (Yıldırım & Cetin, 2008).